Cas no 1189882-58-3 (5-Hydroxy Omeprazole-(Pyridyl)-d3)

• Product Name: 5-Hydroxy Omeprazole-(Pyridyl)-d3
• CAS No: 1189882-58-3
• MF: C₁₇H₁₉N₃O₄S
• MW: 361.415462732315
• CID: 4553296
• Update Time: 2025-11-02

5-Hydroxy Omeprazole-(Pyridyl)-d3 Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy Omeprazole-(Pyridyl)-d3

• Inchi： 1S/C17H19N3O4S/c1-10-15(18-7-11(8-21)16(10)24-3)9-25(22)17-19-13-5-4-12(23-2)6-14(13)20-17/h4-7,21H,8-9H2,1-3H3,(H,19,20)
• InChI Key： CMZHQFXXAAIBKE-UHFFFAOYSA-N
• SMILES： S(C1=NC2=CC(OC)=CC=C2N1)(=O)CC1N=CC(CO)=C(OC([H])([H])[H])C=1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Sulfinylbenzimidazoles

Additional information on 5-Hydroxy Omeprazole-(Pyridyl)-d3

5-Hydroxy Omeprazole-(Pyridyl)-d3 (CAS No. 1189882-58-3): A Comprehensive Overview

5-Hydroxy Omeprazole-(Pyridyl)-d3 (CAS No. 1189882-58-3) is a deuterium-labeled derivative of omeprazole, a well-known proton pump inhibitor (PPI). This compound is particularly significant in pharmaceutical research and analytical chemistry due to its stable isotopic labeling, which enhances its utility in mass spectrometry and metabolic studies. The inclusion of deuterium atoms in the pyridyl-d3 moiety makes this compound an invaluable internal standard for quantitative analysis, ensuring higher accuracy and reproducibility in pharmacokinetic studies.

The chemical structure of 5-Hydroxy Omeprazole-(Pyridyl)-d3 features a benzimidazole core with a substituted pyridine ring, where three hydrogen atoms are replaced by deuterium. This modification does not alter the compound's biological activity but significantly improves its detection in analytical assays. Researchers frequently employ this compound in LC-MS/MS (liquid chromatography-tandem mass spectrometry) to study the metabolism of omeprazole and related PPIs, providing insights into drug-drug interactions and metabolic pathways.

One of the most pressing topics in pharmaceutical research today is the optimization of drug formulations to improve bioavailability and reduce side effects. 5-Hydroxy Omeprazole-(Pyridyl)-d3 plays a pivotal role in these studies by serving as a reference standard. For instance, recent studies have explored the impact of genetic polymorphisms on omeprazole metabolism, where deuterium-labeled analogs like this compound help differentiate between endogenous and exogenous metabolites. This is particularly relevant given the growing interest in personalized medicine and precision dosing.

Another area of interest is the environmental impact of pharmaceuticals. With increasing scrutiny on drug residues in water systems, analytical methods using 5-Hydroxy Omeprazole-(Pyridyl)-d3 are being developed to detect and quantify PPIs in environmental samples. This aligns with the broader trend of green chemistry and sustainable drug development, which seeks to minimize the ecological footprint of pharmaceutical production and disposal.

From a market perspective, the demand for high-purity deuterated compounds like 5-Hydroxy Omeprazole-(Pyridyl)-d3 is on the rise. Pharmaceutical companies and contract research organizations (CROs) are investing heavily in stable isotope-labeled standards to meet regulatory requirements for bioanalytical method validation. This trend is driven by the need for more reliable data in drug development, especially for complex biologics and biosimilars.

In summary, 5-Hydroxy Omeprazole-(Pyridyl)-d3 (CAS No. 1189882-58-3) is a critical tool in modern pharmaceutical research. Its applications span from metabolic studies and drug interaction analyses to environmental monitoring and regulatory compliance. As the industry continues to embrace advanced analytical techniques and sustainable practices, the importance of such deuterated standards will only grow. Researchers and manufacturers alike should stay abreast of developments in this field to leverage the full potential of this versatile compound.